Cas no 2228365-41-9 (2-(piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine)

• Product Name: 2-(piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine
• CAS No: 2228365-41-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6000687
• PubChem ID: 165863490
• Update Time: 2025-05-22

2-(piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine
• EN300-1771540
• 2-[(piperidin-3-yl)methyl]-6-(propan-2-yloxy)pyridine
• 2228365-41-9

• Inchi： 1S/C14H22N2O/c1-11(2)17-14-7-3-6-13(16-14)9-12-5-4-8-15-10-12/h3,6-7,11-12,15H,4-5,8-10H2,1-2H3
• InChI Key： AGPIQMLWQSBQTO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC(CC2CNCCC2)=N1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine

Introduction to 2-(Piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine (CAS No. 2228365-41-9)

The compound 2-(Piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine, identified by the CAS registry number 2228365-41-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the broader category of pyridine derivatives, which have been extensively studied for their unique electronic properties and biological activities. The molecule's structure comprises a pyridine ring substituted at the 2-position with a piperidin-3-ylmethyl group and at the 6-position with a propan-2-yloxy group, contributing to its distinct chemical profile.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with contemporary green chemistry principles. The incorporation of a piperidine moiety introduces significant steric and electronic effects, which are pivotal in modulating the compound's reactivity and bioavailability.

In terms of biological activity, 2-(Piperidin-3-yl)methyl-6-(propan-2-yloxy)pyridine has shown promising results in preliminary in vitro studies. Researchers have reported its potential as a modulator of various cellular pathways, particularly those involving G-protein coupled receptors (GPCRs). This makes it a compelling candidate for drug development programs targeting conditions such as neurodegenerative diseases and inflammatory disorders. Moreover, its propan-2-yloxy substituent enhances lipophilicity, potentially improving its ability to cross biological membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by nucleophilic substitution reactions to introduce the propan-2-yloxy group onto the pyridine ring. Advanced purification techniques, including high-performance liquid chromatography (HPLC), ensure the isolation of the pure compound with high yields. The spectroscopic characterization, including NMR and IR analyses, confirms the compound's structure and purity.

From an applications perspective, 2-(Piperidin-3-yl)methyl-substituted pyridines have garnered attention in materials science due to their potential as precursors for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The presence of both nitrogen-containing heterocycles and hydroxyl groups in this compound could facilitate its use in these applications by enhancing electronic conductivity and structural stability.

In conclusion, CAS No. 2228365-41-9 represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset in both academic research and industrial development. As research continues to unravel its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.